Cas no 493040-60-1 (D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-)

• Product Name: D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-
• CAS No: 493040-60-1
• MF: C₁₈H₂₀N₂O₅S₂
• MW: 408.491802215576
• CID: 1519977
• Update Time: 2024-08-24

D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl-
• D-Phenylalanine, 1-(2-thienylsulfonyl)-L-prolyl- (9CI)

• Inchi： 1S/C18H20N2O5S2/c21-17(19-14(18(22)23)12-13-6-2-1-3-7-13)15-8-4-10-20(15)27(24,25)16-9-5-11-26-16/h1-3,5-7,9,11,14-15H,4,8,10,12H2,(H,19,21)(H,22,23)/t14-,15+/m1/s1
• InChI Key： NQKHRADIASNHAZ-CABCVRRESA-N
• SMILES： C(O)(=O)[C@@H](CC1=CC=CC=C1)NC(=O)[C@@H]1CCCN1S(C1SC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 408.0815

Experimental Properties

• Density: 1.431±0.06 g/cm3(Predicted)
• PSA: 103.78
• pka: 3.56±0.10(Predicted)